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For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of analytical methods for hydrocarbon analysis

through a review of inter-laboratory comparison studies and proficiency testing data. It is

designed to assist researchers, scientists, and drug development professionals in selecting

appropriate methods and understanding the expected performance and variability across

laboratories.

Data Presentation: Quantitative Comparison of
Analytical Methods
The performance of analytical methods for hydrocarbon analysis can vary between

laboratories. Inter-laboratory comparison studies are crucial for assessing this variability and

establishing the reliability of different methods. The following tables summarize quantitative

data from such studies for the analysis of hydrocarbons in various matrices.

Table 1: Inter-laboratory Comparison of Aromatic Hydrocarbons in Gasoline by ASTM D5769
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Analyte
Concentrati
on Range
(vol %)

Number of
Participatin
g
Laboratorie
s

Repeatabilit
y (r)

Reproducib
ility (R)

Source

Benzene 0.1 - 4 Not Specified 0.04 0.11 [1][2][3][4]

Toluene 1 - 13 Not Specified 0.1 0.5 [1][2][3][4]

Total

Aromatics
10 - 42 Not Specified 0.6 2.1 [1][2][3][4]

Table 2: Performance of ASTM D5769 in an Inter-laboratory Cross-Check Program

Analyte
Certified
Value (vol
%)

Measured
Value (vol
%)

Standard
Deviation

Z-Score Source

Total

Aromatics

(Sample 1)

14.82 14.46 Not Specified -0.63 [5]

Total

Aromatics

(Sample 2)

Not Specified Not Specified Not Specified
Within 1 Std

Dev
[5]

Table 3: Inter-laboratory Comparison of Total Petroleum Hydrocarbons (TPH) in Soil
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Laboratory Method
Known TPH
Concentrati
on (ppm)

Measured
TPH
Concentrati
on (ppm)

Average
Deviation
(%)

Source

Lab 1
EPA Method

418.1 (FTIR)
Not Specified Varies

Up to 20

(internally)
[6]

Lab 2
EPA Method

418.1 (FTIR)
Not Specified Varies

Up to 103

(between

labs)

[6]

Lab 3
EPA Method

418.1 (FTIR)
Not Specified Varies Not Specified [6]

Cal Poly Lab GC/MS
56 - 208 (for

one sample)

High

variability
13 - 82 (RSD) [7]

EMAX Lab GC/FID
Non-detect -

Varies

High

variability
Not Specified [7]

Table 4: Proficiency Testing for Hydrocarbon Oil Index in Water by ISO 9377-2

Proficiency
Test
Provider

Sample
Matrix

Analyte
Concentrati
on Range

Statistical
Evaluation

Source

Qualitycheck
Natural

Waters

Hydrocarbon

Oil Index

(C10-C40)

100 - 2000

µg/L
z-scores [8]

Proftest

SYKE

Water and

Soil

Oil

Hydrocarbon

s (>C10-C40)

Not Specified

Robust

Standard

Deviation

[9]

Experimental Protocols
Detailed methodologies are essential for reproducing experimental results and understanding

the sources of variability. Below are summaries of the experimental protocols for the key
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analytical methods discussed in this guide.

Analysis of Aromatic Hydrocarbons in Gasoline by
ASTM D5769
This method uses gas chromatography/mass spectrometry (GC/MS) to determine the volume

percent of benzene, toluene, and total aromatic compounds in finished motor gasoline.[1][2][3]

[4]

1. Sample Preparation:

No extensive sample preparation is required. The gasoline sample is typically diluted with a

solvent if necessary.

Internal standards, such as deuterated aromatic compounds (e.g., benzene-d6, toluene-d8),

are added to the sample for quantification.

2. Instrumentation:

Gas Chromatograph (GC): Equipped with a capillary column suitable for separating aromatic

hydrocarbons. A common choice is a non-polar column.

Mass Spectrometer (MS): A mass selective detector is used for the identification and

quantification of the target analytes.

3. GC/MS Conditions:

Injection: A small volume of the prepared sample is injected into the GC. Split injection is

commonly used to handle the high concentrations of components in gasoline.

Carrier Gas: Helium or hydrogen is typically used as the carrier gas.

Temperature Program: The GC oven temperature is programmed to ramp up to effectively

separate the different aromatic compounds based on their boiling points.

MS Detection: The mass spectrometer is operated in either full scan or selected ion

monitoring (SIM) mode. SIM mode provides higher sensitivity and selectivity for the target
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analytes.

4. Quantification:

The concentration of each aromatic compound is determined by comparing the peak area of

the analyte to the peak area of the corresponding internal standard.

A multi-level calibration curve is generated using certified reference materials to ensure

accuracy.

Determination of Hydrocarbon Oil Index in Water by ISO
9377-2
This method is used to determine the hydrocarbon oil index in water samples, which represents

the total concentration of hydrocarbons in the C10 to C40 range.[8][10]

1. Sample Preparation:

Extraction: The water sample is extracted with a non-polar solvent (e.g., n-hexane) to isolate

the hydrocarbons.

Clean-up: The extract is passed through a Florisil column to remove polar substances that

could interfere with the analysis.

2. Instrumentation:

Gas Chromatograph (GC): Equipped with a flame ionization detector (FID), which is

sensitive to hydrocarbons. A non-polar capillary column is used for separation.

3. GC-FID Conditions:

Injection: A portion of the cleaned-up extract is injected into the GC.

Carrier Gas: Typically helium or hydrogen.

Temperature Program: A temperature program is used to elute the hydrocarbons from the

C10 to C40 range.
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Detection: The FID detects the hydrocarbons as they elute from the column.

4. Quantification:

The total area of the chromatogram between the retention times of n-decane (C10) and n-

tetracontane (C40) is integrated.

The hydrocarbon oil index is calculated by comparing this total area to a calibration curve

prepared using a standard solution of mineral oil.

Analysis of Total Petroleum Hydrocarbons (TPH) in Soil
The analysis of TPH in soil typically involves solvent extraction followed by a determinative

technique such as gravimetry, infrared (IR) spectroscopy, or gas chromatography.[6][7][11]

1. Sample Preparation:

Extraction: The soil sample is extracted with a suitable organic solvent (e.g., n-hexane,

dichloromethane) to dissolve the petroleum hydrocarbons.

Clean-up (optional): The extract may be cleaned up using silica gel to remove polar non-

petroleum organic matter.[7]

2. Determinative Techniques:

Gas Chromatography with Flame Ionization Detection (GC-FID): This is a common and

robust method for quantifying TPH. The extract is injected into a GC, and the total area of the

hydrocarbon peaks is measured.

Infrared (IR) Spectroscopy: The extract is analyzed using an IR spectrometer, and the

absorbance at a specific wavelength corresponding to C-H bonds is measured to determine

the TPH concentration.

Gravimetry: The solvent is evaporated from the extract, and the mass of the remaining

residue is measured to determine the TPH content.

Mandatory Visualization
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The following diagrams illustrate the typical workflows and logical relationships in inter-

laboratory hydrocarbon analysis.
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Caption: Workflow for an Inter-laboratory Hydrocarbon Analysis Comparison.
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Caption: Logical Flow of Data Analysis in Inter-laboratory Studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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